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Compound of Interest

Compound Name: 4-Chloro-5-nitropyrimidin-2-amine

Cat. No.: B170380

An In-depth Technical Guide to the Physicochemical Properties of 4-Chloro-5-nitropyrimidin-
2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the key physicochemical properties
of 4-Chloro-5-nitropyrimidin-2-amine, a heterocyclic compound of interest in medicinal
chemistry and drug discovery. Due to the limited availability of specific experimental data for
this exact molecule in publicly accessible literature, this document presents a compilation of
predicted values and data for structurally similar compounds to serve as a reference point.
Furthermore, it details standardized experimental protocols for the determination of crucial
physicochemical parameters, including melting point, solubility, pKa, and logP. These
methodologies are accompanied by workflow diagrams to facilitate their implementation in a
laboratory setting.

Introduction

4-Chloro-5-nitropyrimidin-2-amine belongs to the pyrimidine class of heterocyclic
compounds, which are core structures in numerous biologically active molecules, including
nucleobases and various therapeutic agents. The substituents on the pyrimidine ring—a chloro
group at position 4, a nitro group at position 5, and an amine group at position 2—are expected
to significantly influence its chemical reactivity, physical properties, and potential biological
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activity. Accurate characterization of its physicochemical properties is a critical first step in the

drug development pipeline, impacting formulation, pharmacokinetics, and pharmacodynamics.

Physicochemical Properties

While specific experimental data for 4-Chloro-5-nitropyrimidin-2-amine is not readily

available, data for the isomeric compound, 2-Chloro-5-nitropyrimidin-4-amine, and a related

compound, 4,6-Dichloro-5-nitropyrimidin-2-amine, can provide valuable insights. It is crucial to

note that these values are for comparative purposes only and experimental determination for

the title compound is highly recommended.

Table 1: Physicochemical Data for 4-Chloro-5-nitropyrimidin-2-amine and Related

Compounds
4-Chloro-5-
nitropyrimidin-2- 2-Chloro-5- 4,6-Dichloro-5-
Property amine nitropyrimidin-4- nitropyrimidin-2-
(Predicted/Not amine[1][2] amine[3]
Found)
Molecular Formula C4H3CIN4O2 C4H3CIN4O2 C4H2Cl2N4O2
Molecular Weight 174.55 g/mol 174.55 g/mol 208.99 g/mol
Melting Point Not Found 221-226 °C Not Found
N ) 446 °C at 760 mmHg
Boiling Point Not Found ) Not Found
(Predicted)
N Slightly soluble in
Solubility Not Found Not Found
water
-1.22 +0.10
pKa Not Found ) Not Found
(Predicted)
logP Not Found 0.6204 1.2738
Experimental Protocols
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The following sections detail standardized experimental procedures for the determination of
key physicochemical properties.

Melting Point Determination

The melting point is a fundamental physical property used for identification and purity
assessment of a solid compound.[4]

Methodology:

o Sample Preparation: A small amount of the dry, crystalline compound is packed into a
capillary tube.[5][6] The tube is tapped to ensure the sample is tightly packed at the bottom.

[5]16]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube.

e Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, to
ensure accurate measurement.[5]

o Observation: The temperatures at which the substance begins to melt and when it becomes
completely liquid are recorded as the melting point range.[7] A sharp melting point range
(0.5-1.0 °C) is indicative of a pure compound.

Observation & Recording:
Record the temperature range from first melting to complete liquefaction

Sample Preparation: Insert Apparatus Setup: Start Heating: Observe
Pack dry sample into a capillary tube Place capillary tube in melting point apparatus Heat at a controlled rate (1-2 °C/min)

Calculation:
Express solubility (e.g., in mg/mL)

Sample Preparation: Equilibration:
Add known mass of solute to a known volume of solvent Agitate at constant temperature

Phase Separation:
Filter or centrifuge to remove undissolved solid

Analysis:
Determine concentration of solute in the superatant (€.g.. by HPLC, UV-Vis)

Solution Preparation Titration:
Prepare a solution of the compound at a known concentration Incrementally add a strong acid or base while monitoring pH

Data Collection: Data Analysis: pKa Determination:
Record pH after each addition of ttrant Plot pH vs. volume of titrant to generate a titration curve Identify the pH at the half-equivalence point

Solvent Preparation:
Mutually saturate n-octanol and water

Partitioning
Dissolve compound and shake the two phases together

Phase Separation: Concentration Analysis:
Allow layers to separate (centrifuge if necessary) Measure compound concentration in both phases
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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